![molecular formula C14H20N2O B1526197 4-amino-N-benzylcyclohexane-1-carboxamide CAS No. 1184287-08-8](/img/structure/B1526197.png)
4-amino-N-benzylcyclohexane-1-carboxamide
Overview
Description
4-Amino-N-benzylcyclohexane-1-carboxamide (4-ABC) is a cyclic amide compound that is widely used in various scientific research applications. It is a versatile compound that has been used in a variety of experiments for its unique properties. 4-ABC has been studied for its biochemical and physiological effects and has been found to have a wide range of potential applications. In
Scientific Research Applications
Stereochemical Studies and Conformational Analysis
- Research into the stereochemistry of saturated heterocycles, including compounds structurally similar to 4-amino-N-benzylcyclohexane-1-carboxamide, has revealed insights into their preparation and conformational properties. These studies are pivotal for understanding molecular interactions and designing molecules with desired chemical and physical properties (Bernáth et al., 1985).
Design and Synthesis of Functional Materials
- The synthesis and polymerization of new cyclic esters derived from cyclohexanone derivatives, related to the structural framework of this compound, have been described. These materials have applications in creating hydrophilic aliphatic polyesters, highlighting the compound's relevance in material science and engineering (Trollsås et al., 2000).
Advances in Organic Synthesis and Medicinal Chemistry
- Studies on N-(ferrocenylmethyl)benzene-carboxamide derivatives, which share a functional group similarity with this compound, have shown potential in medicinal chemistry, particularly in exploring cytotoxic effects against certain cancer cell lines. This highlights the importance of structural analogs in the development of new therapeutic agents (Kelly et al., 2007).
Supramolecular Chemistry and Material Science
- Research into the assembly properties of benzene 1,3,5-tricarboxamide derivatives, similar in concept to the functionalization potential of this compound, has provided insights into the design of supramolecular architectures. Such studies are crucial for the development of functional materials with tailored properties (Desmarchelier et al., 2016).
Polymer Science and Engineering
- Investigations into polyamides incorporating cyclohexane structures, akin to the backbone structure of this compound, have revealed their potential in creating materials with desirable thermal and mechanical properties. Such studies are essential for advancing the field of polymer science and developing new materials for various applications (Hsiao et al., 1999).
properties
IUPAC Name |
4-amino-N-benzylcyclohexane-1-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c15-13-8-6-12(7-9-13)14(17)16-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10,15H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCPELVGPMKZFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)NCC2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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